molecular formula C11H11BrN4O B8728273 4-{[(3-Amino-6-bromopyrazin-2-yl)amino]methyl}phenol CAS No. 827602-49-3

4-{[(3-Amino-6-bromopyrazin-2-yl)amino]methyl}phenol

Cat. No.: B8728273
CAS No.: 827602-49-3
M. Wt: 295.14 g/mol
InChI Key: WOGSCAOROCXHKX-UHFFFAOYSA-N
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Description

4-{[(3-Amino-6-bromopyrazin-2-yl)amino]methyl}phenol is a useful research compound. Its molecular formula is C11H11BrN4O and its molecular weight is 295.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

827602-49-3

Molecular Formula

C11H11BrN4O

Molecular Weight

295.14 g/mol

IUPAC Name

4-[[(3-amino-6-bromopyrazin-2-yl)amino]methyl]phenol

InChI

InChI=1S/C11H11BrN4O/c12-9-6-14-10(13)11(16-9)15-5-7-1-3-8(17)4-2-7/h1-4,6,17H,5H2,(H2,13,14)(H,15,16)

InChI Key

WOGSCAOROCXHKX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CNC2=NC(=CN=C2N)Br)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3,5-dibromo-pyrazin-2-ylamine (220 mg, 0.87 mmol) and 4-aminomethyl-phenol (225.0 mg, 1.83 mmol) in DMSO (2.5 mL) was heated at 98° C. under nitrogen for 24 hours. HPLC showed that 35% of product was formed and 40% of starting material presented. The reaction solution was partitioned between EtOAc and water. After condensation of organic layer, the residue was purified on a silica gel column eluting with 3% methanol in dichloromethane to provide 4-[(3-amino-6-bromo-pyrazin-2-ylamino)-methyl]-phenol (30 mg) as a yellow solid.
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220 mg
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225 mg
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2.5 mL
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solvent
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product
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0 (± 1) mol
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starting material
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